3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione

• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-1//'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3//'-indole]-2//',4-dione
• InChI: InChI=1S/C23H25N3O3S/c1-16-11-17(2)13-18(12-16)26-21(27)14-30-23(26)19-5-3-4-6-20(19)25(22(23)28)15-24-7-9-29-10-8-24/h3-6,11-13H,7-10,14-15H2,1-2H3
• InChI Key: QYAOSMVZYQOFCM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CN5CCOCC5)C

Description

3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione, also known as DMPTI, is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. DMPTI belongs to the class of spirooxindole derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione is not fully understood, but it is believed to involve the modulation of multiple signaling pathways. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cancer. The compound has also been found to activate the Nrf2-ARE pathway, which regulates the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has been found to exhibit a range of biochemical and physiological effects. The compound has been shown to reduce the production of reactive oxygen species and to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory prostaglandins.

Advantages and Limitations for Lab Experiments

3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has several advantages for lab experiments. The compound is relatively easy to synthesize and has been characterized using various spectroscopic techniques, making it easy to confirm its identity and purity. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has also been found to exhibit potent biological activity, making it a promising lead compound for the development of new drugs.
However, there are also some limitations to the use of 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione in lab experiments. The compound has been found to exhibit low solubility in water, which may limit its bioavailability. In addition, the mechanism of action of 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione is not fully understood, which may make it difficult to optimize its biological activity.

Future Directions

There are several future directions for the study of 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the investigation of its mechanism of action, which may lead to the development of more potent analogs.
In addition, 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione may have potential applications in the treatment of other diseases, such as diabetes and cardiovascular disease. Further studies are needed to investigate its potential in these areas.
Conclusion:
3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. The compound has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has several advantages for lab experiments, but also has some limitations. Further studies are needed to investigate its potential applications and to optimize its biological activity.

Synthesis Methods

3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione can be synthesized through a multistep process involving the condensation of 3,5-dimethylphenyl hydrazine with isatin to form a hydrazone intermediate, which is then reacted with morpholine and thiosemicarbazide to yield the final product. The synthesis of 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has been optimized to improve its yield and purity, and the compound has been characterized using various spectroscopic techniques, including NMR and IR spectroscopy.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has also been shown to possess potent antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases such as Alzheimer's and Parkinson's diseases.
In addition, 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has been found to exhibit anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. The compound has been shown to be effective against a range of cancer cell lines, including breast, lung, and colon cancer cells. 3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione has also been found to sensitize cancer cells to chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.